Cas no 1862950-40-0 (N-methyl-2-[(thietan-3-yl)amino]ethane-1-sulfonamide)

• Product Name: N-methyl-2-[(thietan-3-yl)amino]ethane-1-sulfonamide
• CAS No: 1862950-40-0
• MF: C₆H₁₄N₂O₂S₂
• MW: 210.317558765411
• CID: 4770917
• Update Time: 2026-02-26

N-methyl-2-[(thietan-3-yl)amino]ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(thietan-3-ylamino)ethane-1-sulfonamide
• N-methyl-2-[(thietan-3-yl)amino]ethane-1-sulfonamide

• Inchi： 1S/C6H14N2O2S2/c1-7-12(9,10)3-2-8-6-4-11-5-6/h6-8H,2-5H2,1H3
• InChI Key： XIYBXKKIFFANPE-UHFFFAOYSA-N
• SMILES： S1CC(C1)NCCS(NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 218
• XLogP3: -0.1
• Topological Polar Surface Area: 91.9

Additional information on N-methyl-2-[(thietan-3-yl)amino]ethane-1-sulfonamide

Comprehensive Overview of N-methyl-2-[(thietan-3-yl)amino]ethane-1-sulfonamide (CAS No. 1862950-40-0)

The compound N-methyl-2-[(thietan-3-yl)amino]ethane-1-sulfonamide (CAS No. 1862950-40-0) is a sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule combines a thietane ring, a sulfonamide group, and an ethylamine linker, making it a versatile candidate for drug discovery and material science. Researchers are particularly interested in its bioavailability, metabolic stability, and binding affinity to biological targets, which are critical factors in modern drug development.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in treating bacterial infections, inflammation, and even certain cancers. The inclusion of a thietane moiety in N-methyl-2-[(thietan-3-yl)amino]ethane-1-sulfonamide adds a layer of complexity, as this saturated heterocycle is known for its conformational rigidity and potential to enhance drug-target interactions. These properties align with current trends in precision medicine and structure-activity relationship (SAR) studies, where subtle molecular modifications can lead to significant therapeutic improvements.

From a synthetic chemistry perspective, the preparation of N-methyl-2-[(thietan-3-yl)amino]ethane-1-sulfonamide involves multi-step reactions, often starting from thietane-3-amine and 2-chloroethanesulfonamide. Optimizing the yield and purity of this compound is a topic of ongoing research, with many scientists exploring green chemistry approaches to reduce waste and improve efficiency. The compound's solubility and stability under various conditions are also key areas of investigation, as these factors directly impact its applicability in formulations.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of N-methyl-2-[(thietan-3-yl)amino]ethane-1-sulfonamide?" While preclinical studies are still in progress, early data suggest that it may exhibit anti-inflammatory and antimicrobial properties. Its mechanism of action is hypothesized to involve the inhibition of specific enzymatic pathways, though further validation is required. Another common query is: "How does the thietane ring influence the compound's pharmacokinetics?" The answer lies in the ring's ability to modulate lipophilicity and hydrogen bonding, which are crucial for drug absorption and distribution.

The growing interest in N-methyl-2-[(thietan-3-yl)amino]ethane-1-sulfonamide is also reflected in its inclusion in several high-throughput screening libraries. Pharmaceutical companies and academic labs are actively evaluating its potential as a lead compound for new drug candidates. Additionally, its molecular weight and polar surface area make it a promising candidate for central nervous system (CNS) targeting, a hot topic in neurology and psychiatry research.

In summary, N-methyl-2-[(thietan-3-yl)amino]ethane-1-sulfonamide (CAS No. 1862950-40-0) represents a fascinating intersection of medicinal chemistry and molecular design. Its unique structure and potential applications make it a compound worth watching in the coming years, especially as the scientific community continues to explore innovative ways to address unmet medical needs. Whether you're a researcher, a student, or an industry professional, understanding this compound's properties and possibilities can provide valuable insights into the future of drug discovery and chemical innovation.